Cas no 126521-73-1 (4-bromo-6-chlorobenzene-1,3-diol)

• Product Name: 4-bromo-6-chlorobenzene-1,3-diol
• CAS No: 126521-73-1
• MF: C₆H₄BrClO₂
• MW: 223.451760292053
• CID: 1220444
• PubChem ID: 10922143
• Update Time: 2025-04-20

4-bromo-6-chlorobenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-chlorobenzene-1,3-diol
• 4-Bromo-6-chloro-1,3-benzenediol
• LogP
• 1,3-BENZENEDIOL, 4-BROMO-6-CHLORO-
• SCHEMBL8640677
• 126521-73-1
• DB-117869

• Inchi： 1S/C6H4BrClO2/c7-3-1-4(8)6(10)2-5(3)9/h1-2,9-10H
• InChI Key： YZRHGWRGIIGQDK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1O)O)Cl

Computed Properties

• Exact Mass: 221.90832
• Monoisotopic Mass: 221.90832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.953
• Boiling Point: 314.525°C at 760 mmHg
• Flash Point: 144.02°C
• Refractive Index: 1.667
• PSA: 40.46